Cas no 2121513-49-1 (6-Bromo-2-chloro-4-fluoro-1-isopropoxybenzene)

• Product Name: 6-Bromo-2-chloro-4-fluoro-1-isopropoxybenzene
• CAS No: 2121513-49-1
• MF: C₉H₉BrClFO
• MW: 267.522564649582
• CID: 5073844
• Update Time: 2023-08-25

6-Bromo-2-chloro-4-fluoro-1-isopropoxybenzene Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-chloro-4-fluoro-1-isopropoxybenzene
• Benzene, 1-bromo-3-chloro-5-fluoro-2-(1-methylethoxy)-
• 1-Bromo-3-chloro-5-fluoro-2-isopropoxybenzene

• Inchi： 1S/C9H9BrClFO/c1-5(2)13-9-7(10)3-6(12)4-8(9)11/h3-5H,1-2H3
• InChI Key： OPMQMFBGXVUMKR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1OC(C)C)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2